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Methyl 12-hydroxy-9(E)-

octadecenoate

Cat. No.: B1638743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of Methyl Ricinoleate, specifically the

stereoisomer Methyl 12-Hydroxy-9(E)-octadecenoate, which is authoritatively assigned the

CAS number 23224-20-6. Historically, this CAS number has been ambiguously associated in

some databases with 2-(2-Amino-5-bromobenzoyl)pyridine; however, the correct CAS number

for the latter is 1563-56-0. This guide will focus exclusively on the properties, synthesis, and

literature pertaining to Methyl 12-Hydroxy-9(E)-octadecenoate.

Methyl Ricinoleate is the methyl ester of ricinoleic acid, a major component of castor oil derived

from the seeds of Ricinus communis. It is a valuable bio-based chemical raw material with

diverse applications in the cosmetic, pharmaceutical, and polymer industries. Its unique

structure, featuring a hydroxyl group and a carbon-carbon double bond, allows for a variety of

chemical modifications, making it a versatile platform chemical.[1]

Physicochemical Properties
The following tables summarize the key physicochemical properties of Methyl Ricinoleate.

Table 1: General Properties of Methyl Ricinoleate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1638743?utm_src=pdf-interest
https://www.benchchem.com/product/b1638743?utm_src=pdf-body
https://www.benchchem.com/product/b1638743?utm_src=pdf-body
https://www.cosmeticsinfo.org/ingredient/methyl-ricinoleate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1638743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 23224-20-6 [2][3]

IUPAC Name
methyl (E)-12-hydroxyoctadec-

9-enoate
[4]

Synonyms

Methyl 12-hydroxy-9-

octadecenoate, Methyl ricin-

elaidate

[3][4]

Molecular Formula C₁₉H₃₆O₃ [2][3]

Molecular Weight 312.49 g/mol [2][3]

Appearance Liquid [5]

Purity >99% [5]

Table 2: Physical and Chemical Properties of Methyl Ricinoleate (cis isomer, CAS 141-24-2)

Property Value Reference(s)

Density 0.9236 g/mL at 22 °C [6]

Melting Point -4.5 °C [6]

Boiling Point 170 °C at 1 mmHg [7]

Flash Point 209 °C [7]

Solubility in Water 9.87 x 10⁻² mg/L [6]

Refractive Index 1.4638 at 16 °C (589.3 nm) [7]

pKa 15.10 ± 0.20 (Predicted) [7]

logP (o/w) 6.205 (est) [8]

Spectroscopic Data
Table 3: Spectroscopic Data for Methyl Ricinoleate
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Technique Data Reference(s)

¹³C NMR

(cis isomer, CDCl₃): Chemical

shifts for various carbon atoms

have been reported.

[9]

¹H NMR Data available in the literature. [8]

IR Spectroscopy

(cis isomer, gas phase): Key

absorptions can be viewed in

the NIST Chemistry WebBook.

A characteristic absorption for

the trans double bond is

expected around 965-975

cm⁻¹.

[10][11]

Mass Spectrometry (GC-MS)

(cis isomer): Major

fragmentation peaks observed.

The NIST WebBook provides

mass spectral data.

[3][12]

Experimental Protocols
Synthesis of Methyl Ricinoleate from Castor Oil
(Transesterification)
Methyl Ricinoleate is commonly synthesized from castor oil through a transesterification

reaction with methanol, catalyzed by an alkali such as potassium hydroxide or sodium

hydroxide.[13][14]

Materials:

Castor oil

Anhydrous methanol

Potassium hydroxide (catalyst)

Organic solvent (e.g., n-hexane, petroleum ether, or ethyl acetate) for extraction
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Apparatus for reflux and distillation

Procedure:

Reaction Setup: In a reaction vessel equipped with a reflux condenser and a stirrer, mix

castor oil with anhydrous methanol. The molar ratio of methanol to oil is a critical parameter,

with ratios such as 6:1 being reported.[15]

Catalyst Addition: Dissolve the potassium hydroxide catalyst in methanol and add it to the oil-

methanol mixture. The catalyst dosage typically ranges from 0.6% to 1.5% by weight of the

oil.[13][15]

Transesterification Reaction: Heat the mixture to a temperature below 100°C (e.g., 30°C)

and maintain the reaction for a period of 1 to 3 hours with constant stirring.[13]

Separation: After the reaction is complete, allow the mixture to settle. Two layers will form: an

upper layer of methyl esters (including Methyl Ricinoleate) and a lower layer of glycerol.

Isolation: Separate the upper methyl ester layer. The product can be isolated using an

organic solvent.[13]

Purification: The crude Methyl Ricinoleate can be purified by washing with water to remove

any remaining catalyst and glycerol, followed by drying. Further purification can be achieved

by fractional distillation under reduced pressure or liquid-liquid extraction.[8][16]

A general workflow for the synthesis and purification is illustrated below:
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Synthesis and Purification of Methyl Ricinoleate.

Biological Activity and Signaling Pathways
While research on the specific biological activities of the (E)-isomer of Methyl Ricinoleate is

limited, studies on ricinoleic acid and extracts rich in Methyl Ricinoleate have revealed several

important biological effects.

Antioxidant Activity
Methanolic extracts of Ricinus communis seeds, containing a high percentage of Methyl

Ricinoleate (46.68%) and ricinoleic acid (34.41%), have demonstrated significant antioxidant

activity. These extracts showed potent free radical scavenging effects against 2,2-diphenyl-1-

picrylhydrazyl (DPPH) and hydroxyl radicals, as well as inhibition of lipid peroxidation.[14][17]

[18]

Anti-inflammatory and Analgesic Effects
Ricinoleic acid, the parent compound of Methyl Ricinoleate, has been shown to possess both

pro- and anti-inflammatory properties, exhibiting a capsaicin-like dual effect.[19][20][21] Acute

topical application can potentiate inflammation, while repeated application leads to an anti-

inflammatory effect, which is associated with a reduction in substance P levels in tissues.[20]
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[21] These findings suggest that ricinoleic acid may interact with sensory neuropeptide-

mediated neurogenic inflammation.[20]

Inhibition of Calcium Signaling and Cell Cycle
Regulation
Ricinoleic acid has been identified as an inhibitor of Ca²⁺ signal-mediated cell-cycle regulation

in yeast.[13] It alleviates the negative effects of high external calcium concentrations, such as

growth arrest, by diminishing the Ca²⁺-induced phosphorylation of Cdc28p.[13] Further

research has indicated that ricinoleic acid directly inhibits calcineurin, a key phosphatase in the

Ca²⁺ signaling pathway, in a substrate-competitive manner.[22]

The inhibitory effect of ricinoleic acid on the Ca²⁺ signaling pathway can be visualized as

follows:
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Inhibition of Ca²⁺ Signaling by Ricinoleic Acid.

Inhibition of Glycogen Synthase Kinase-3β (GSK-3β)
Ricinoleic acid has also been shown to inhibit glycogen synthase kinase-3β (GSK-3β) in a

peptide substrate-competitive manner.[22] This inhibition was observed to suppress glucose

production in rat hepatoma cells, suggesting a potential role for ricinoleic acid and its

derivatives in the management of type 2 diabetes.[22]

The biosynthetic pathway of ricinoleic acid in castor seeds is also a subject of research, with

oleoyl-12-hydroxylase being the key enzyme that converts oleic acid to ricinoleic acid.[23][24]
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Conclusion
Methyl Ricinoleate (CAS No. 23224-20-6) is a versatile and economically important bio-based

chemical. Its synthesis from the renewable feedstock of castor oil is well-established, and

various purification methods allow for the production of high-purity material. The biological

activities of its parent compound, ricinoleic acid, particularly its antioxidant, anti-inflammatory,

and signaling pathway inhibitory effects, suggest potential applications in drug development

and functional foods. Further research into the specific properties and biological mechanisms

of the (E)-isomer of Methyl Ricinoleate is warranted to fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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